Cas no 558446-99-4 (Imidazo[1,5-a]pyridine-3-carboxaldehyde, 5,6,7,8-tetrahydro- (9CI))

• Product Name: Imidazo[1,5-a]pyridine-3-carboxaldehyde, 5,6,7,8-tetrahydro- (9CI)
• CAS No: 558446-99-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1057682
• PubChem ID: 45083673
• Update Time: 2025-04-20

Imidazo[1,5-a]pyridine-3-carboxaldehyde, 5,6,7,8-tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-3-carboxaldehyde, 5,6,7,8-tetrahydro- (9CI)
• IKFGDYBQIWCSHH-UHFFFAOYSA-N
• 558446-99-4
• SCHEMBL4107812
• 5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carbaldehyde
• IMIDAZO[1,5-A]PYRIDINE-3-CARBOXALDEHYDE, 5,6,7,8-TETRAHYDRO-
• 5,6,7,8-Tetrahydro-imidazo[15-a]pyridine-3-carbaldehyde
• 5,6,7,8-tetrahydro-imidazo[1,5-a]pyridine-3-carbaldehyde
• 5,6,7,8-Tetrahydro-imidazo[1,5-alpha]pyridine-3-carbaldehyde
• DB-287580
• 5H,6H,7H,8H-IMIDAZO[1,5-A]PYRIDINE-3-CARBALDEHYDE

• Inchi： 1S/C8H10N2O/c11-6-8-9-5-7-3-1-2-4-10(7)8/h5-6H,1-4H2
• InChI Key： IKFGDYBQIWCSHH-UHFFFAOYSA-N
• SMILES： O=CC1=NC=C2CCCCN21

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų